4-Ethenyl-2,3-dihydro-1H-isoindole

• IUPAC Name: 4-ethenyl-2,3-dihydro-1H-isoindole
• InChI: InChI=1S/C10H11N/c1-2-8-4-3-5-9-6-11-7-10(8)9/h2-5,11H,1,6-7H2
• InChI Key: DLOFLCHGFUTKQT-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC=CC2=C1CNC2
• Molecular Formula: C10H11N
• DSSTOX Substance ID: DTXSID00705301
• Molecular Weight: 145.20 g/mol
• CAS RN: 923590-81-2

Description

4-Ethenyl-2,3-dihydro-1H-isoindole is a chemical compound. It is also known as 4-vinylisoindoline. The molecular formula of this compound is C10H11N.

Synthesis Analysis

The synthesis of isoindole derivatives, including 4-Ethenyl-2,3-dihydro-1H-isoindole, often involves the condensation of a phthalic anhydride with primary amines. A hexadehydro-Diels–Alder domino reaction of various substituted tetraynes and imidazole derivatives has also been reported.

Molecular Structure Analysis

The molecular structure of 4-Ethenyl-2,3-dihydro-1H-isoindole consists of a five-membered ring with three carbon atoms, two nitrogen atoms, and two double bonds.

Safety and Hazards

The safety data sheet for 4-Ethenyl-2,3-dihydro-1H-isoindole suggests avoiding contact with skin and eyes, and using personal protective equipment. It also advises against breathing in mist, gas, or vapors.

Synthesis routes and methods I

Procedure details

A solution of 1-chloroethyl chloroformate (7.51 mL, 69.6 mmol) in 1,2-dichloroethane was added to a cooled (ice bath) solution of 2-benzyl-4-vinylisoindoline (58 mmol) in 1,2-dichloroethane (150 mL) over 20 minutes, maintaining the internal reaction temperature<5° C. After addition was complete, the reaction mixture was allowed to warm to RT, then heated to reflux for 45 minutes. The reaction mixture was recooled to RT, and the solvent was removed by evaporation. MeOH (200 mL) was added, and the mixture was heated to reflux for 30 minutes, then cooled to RT. The solvent was then removed by evaporation. Water (200 mL) was added, and the resulting mixture was washed with EtOAc (2×250 mL). The aqueous layer was made basic with 2N sodium hydroxide then extracted with DCM (4×250 mL). The combined organic extracts were dried over Na2SO4 and filtered, and the solvent was evaporated. The crude product was purified by chromatography on silica (DCM/MeOH/NH4OH 97/3/0.3 to 95/5/0.5) to give the title compound as a brown oil, (6.00 g). LRMS (ESI) m/z 146 [(M+H)+; calcd for C10H12N: 146].

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A solution of 2-benzyl-4-vinylisoindoline (58 mmol) in 1,2-dichloroethane (150 mL) was placed in a 1 L round bottom flask under nitrogen. To this was attached an addition funnel containing a solution of 1-chloroethyl chloroformate (7.51 mL, 69.6 mmol) in 1,2-dichloroethane. The reaction flask was cooled in an ice bath and the contents of the addition funnel were added dropwise over 20 min keeping the internal reaction temperature<5° C. After the addition was complete the reaction flask was allowed to warm to room temperature then heated to reflux for 45 min. The contents of the reaction flask were cooled to room temperature then the solvent removed by evaporation. Methanol (200 mL) was added and the contents of the reaction flask were heated to reflux for 30 min. The reaction flask was cooled and the solvent removed by evaporation. Water (200 mL) was added and the resulting mixture washed with ethyl acetate (2×250 mL). The aqueous layer was made basic with 2N sodium hydroxide then extracted with methylene chloride (4×250 mL). The combined organic extracts were dried with anhydrous sodium sulfate, filtered and the filtrate evaporated. The remaining residue was subjected to flash column chromatography eluting with methylene chloride/methanol/ammonium hydroxide 97/3/0.3 to 95/5/0.5. Evaporation of fractions gave the title compound as a brown oil, 6.00 g (41.4 mmol, 71% yield for two steps). LRMS (ESI) m/z 146 [(M+H)+; calcd for C10H12N: 146].